Cas no 936074-51-0 (1-(5-Chlorobenzodoxazol-2-yl)piperidine-4-carboxylicacid)

• Product Name: 1-(5-Chlorobenzodoxazol-2-yl)piperidine-4-carboxylicacid
• CAS No: 936074-51-0
• MF: C₁₃H₁₃ClN₂O₃
• MW: 280.706922292709
• CID: 69568
• PubChem ID: 16767414
• Update Time: 2025-10-31

1-(5-Chlorobenzodoxazol-2-yl)piperidine-4-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-benzoxazolyl)-4-piperidinecarboxylic acid
• 1-(5-Chlorobenzo[d]oxazol-2-yl)piperidine-4-carboxylic acid
• 1-(5-CHLORO-1,3-BENZOXAZOL-2-YL)-4-PIPERIDINECARBOXYLIC ACID
• 1-(5-chloro-1,3-benzoxazol-2-yl)piperidine-4-carboxylic acid
• 4-Piperidinecarboxylic acid, 1-(5-chloro-2-benzoxazolyl)-
• 1-(5-Chloro-2-benzoxazolyl)-4-piperidinecarboxylic acid (ACI)
• 1-(5-Chloro-benzooxazol-2-yl)-piperidine-4-carboxylic acid
• AKOS005605339
• STK693826
• 1-(5-CHLOROBENZO[D]OXAZOL-2-YL)PIPERIDINE-4-CARBOXYLICACID
• DTXSID60587988
• DB-031974
• 936074-51-0
• 1-(5-Chlorobenzodoxazol-2-yl)piperidine-4-carboxylicacid

• MDL： MFCD09261501
• Inchi： 1S/C13H13ClN2O3/c14-9-1-2-11-10(7-9)15-13(19-11)16-5-3-8(4-6-16)12(17)18/h1-2,7-8H,3-6H2,(H,17,18)
• InChI Key： ZWXCRCVLSBGYFC-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2OC3C(=CC(=CC=3)Cl)N=2)CC1)O

Computed Properties

• Exact Mass: 280.06100
• Monoisotopic Mass: 280.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.6A^2

Experimental Properties

• Density: 1.431
• Boiling Point: 472.2 °C at 760 mmHg
• Flash Point: 472.2 °C at 760 mmHg
• Refractive Index: 1.636
• PSA: 66.57000
• LogP: 2.84720
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(5-Chlorobenzodoxazol-2-yl)piperidine-4-carboxylicacid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5-Chlorobenzodoxazol-2-yl)piperidine-4-carboxylicacid

Comprehensive Overview of 1-(5-Chlorobenzodoxazol-2-yl)piperidine-4-carboxylic acid (CAS No. 936074-51-0)

1-(5-Chlorobenzodoxazol-2-yl)piperidine-4-carboxylic acid (CAS No. 936074-51-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodoxazole and piperidine moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The molecular structure of 1-(5-Chlorobenzodoxazol-2-yl)piperidine-4-carboxylic acid includes a 5-chloro-substituted benzodoxazole ring linked to a piperidine-4-carboxylic acid group. This combination enhances its solubility and bioavailability, critical factors in medicinal chemistry. The presence of the carboxylic acid functional group also allows for further derivatization, enabling the synthesis of novel analogs with tailored properties.

In recent years, the demand for highly functionalized heterocyclic compounds like 1-(5-Chlorobenzodoxazol-2-yl)piperidine-4-carboxylic acid has surged, driven by advancements in targeted therapy and precision medicine. Scientists are exploring its potential as a scaffold for kinase inhibitors or GPCR modulators, addressing pressing medical challenges such as cancer, neurodegenerative diseases, and metabolic disorders. These applications align with trending topics in AI-driven drug discovery, where computational models predict compound efficacy.

From a synthetic perspective, CAS No. 936074-51-0 is often prepared via multi-step organic reactions, including cyclization and amide coupling. Its purity and stability are rigorously tested using techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with industry standards. This meticulous quality control is essential for researchers who rely on reproducible results in their experiments.

Another area of interest is the compound’s role in green chemistry. With growing emphasis on sustainable synthesis, chemists are optimizing routes to produce 1-(5-Chlorobenzodoxazol-2-yl)piperidine-4-carboxylic acid with minimal waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of pharmaceutical manufacturing.

Frequently searched questions related to this compound include: "What are the biological activities of 1-(5-Chlorobenzodoxazol-2-yl)piperidine-4-carboxylic acid?", "How is CAS 936074-51-0 synthesized?", and "What are the applications of benzodoxazole derivatives in medicine?". Addressing these queries, this article highlights the compound’s versatility and relevance in contemporary research.

In summary, 1-(5-Chlorobenzodoxazol-2-yl)piperidine-4-carboxylic acid (CAS No. 936074-51-0) represents a critical building block in modern drug development. Its structural complexity and functional adaptability make it a valuable asset for scientists exploring next-generation therapeutics. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative chemical design.